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Compound of Interest

Compound Name: Ethyl 2-acetylpentanoate

Cat. No.: B075429

An In-depth Technical Guide to Ethyl 2-
acetylpentanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Ethyl 2-acetylpentanoate. The information is curated for professionals in
research and development, with a focus on clarity, data presentation, and experimental context.

Core Physical and Chemical Properties

Ethyl 2-acetylpentanoate, also known as ethyl 2-propylacetoacetate, is an organic compound
with the molecular formula COH1603.[1][2] It is a derivative of acetoacetic acid and finds utility
as an intermediate in various chemical syntheses.[3]

Physical Properties

The physical characteristics of Ethyl 2-acetylpentanoate are summarized in the table below,
providing a concise reference for laboratory and research applications.
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Property Value Source
Molecular Formula C9H1603 [1112]
Molar Mass 172.22 g/mol [1][2]
Density 0.9661 g/cm? (estimate) [1]
Boiling Point 224 °C (estimate) [1]
Flash Point 82.4°C [1]
Vapor Pressure 0.0934 mmHg at 25°C [1]
Refractive Index 1.4255 (estimate) [1]

Chemical Identity

Identifier Value Source

CAS Number 1540-28-9 [1][2]
VHOACUZAQKMOEQ-

InChIKey (2]

UHFFFAOYSA-N

SMILES CCCC(C(C)=0)C(=0)0CC 2]

Synthesis of Ethyl 2-acetylpentanoate

The synthesis of Ethyl 2-acetylpentanoate is commonly achieved through the acetoacetic
ester synthesis. This method involves the alkylation of an enolate ion derived from ethyl
acetoacetate.[4][5][6]

Synthesis Pathway

The following diagram illustrates the general workflow for the synthesis of Ethyl 2-
acetylpentanoate via the alkylation of ethyl acetoacetate.
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Caption: Synthesis of Ethyl 2-acetylpentanoate.

Experimental Protocol: Acetoacetic Ester Synthesis

This section details a plausible experimental methodology for the synthesis of Ethyl 2-
acetylpentanoate, based on the principles of the acetoacetic ester synthesis.[4][5][6]

Objective: To synthesize Ethyl 2-acetylpentanoate by the alkylation of ethyl acetoacetate with
a propyl halide.

Materials:
* Ethyl acetoacetate

¢ Sodium ethoxide
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e 1-lodopropane (or 1-bromopropane)
e Anhydrous ethanol

o Diethyl ether

e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Dropping funnel

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

e Formation of the Enolate:

o In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer,
dissolve sodium ethoxide in anhydrous ethanol under an inert atmosphere (e.g., nitrogen
or argon).

o Cool the solution in an ice bath.

o Slowly add ethyl acetoacetate to the stirred solution via a dropping funnel. The a-
hydrogens of ethyl acetoacetate are acidic and will be deprotonated by the ethoxide base
to form the nucleophilic enolate.[4][5][6]

o Alkylation:
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o To the enolate solution, add 1-iodopropane dropwise through the dropping funnel. The rate
of addition should be controlled to maintain a gentle reflux.

o The enolate ion will act as a nucleophile, attacking the electrophilic carbon of the 1-
iodopropane in an SN2 reaction, displacing the iodide ion.[4][5] This step forms the
carbon-carbon bond, creating the propyl-substituted [3-keto ester.

o After the addition is complete, continue to stir the reaction mixture at room temperature for
several hours, or gently heat under reflux to ensure the reaction goes to completion.

e Work-up and Purification:
o After the reaction is complete, cool the mixture to room temperature.

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Transfer the mixture to a separatory funnel and add diethyl ether to extract the organic
product.

o Separate the organic layer and wash it sequentially with water and brine.
o Dry the organic layer over anhydrous magnesium sulfate.

o Filter to remove the drying agent and concentrate the solution using a rotary evaporator to
remove the solvent.

o The crude product can be purified by fractional distillation under reduced pressure to yield
pure Ethyl 2-acetylpentanoate.

Safety Information

While specific hazard data for Ethyl 2-acetylpentanoate is limited, it is prudent to handle it
with the care afforded to similar organic esters. Standard laboratory safety protocols should be
followed, including the use of personal protective equipment such as safety goggles, gloves,
and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed safety
information on related compounds, refer to their respective Safety Data Sheets (SDS).

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/22%3A_Carbonyl_Alpha-Substitution_Reactions/22.07%3A_Alkylation_of_Enolate_Ions
https://chem.libretexts.org/Workbench/LCDS_Organic_Chemistry_OER_Textbook_-_Todd_Trout/22%3A_Carbonyl_Alpha-Substitution_Reactions/22.08%3A_Alkylation_of_Enolate_Ions
https://www.benchchem.com/product/b075429?utm_src=pdf-body
https://www.benchchem.com/product/b075429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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